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Compound of Interest

Methyl 5-acetyl-2-
Compound Name:
(benzyloxy)benzoate

cat. No.: B1355575

An In-depth Technical Guide to Methyl 5-acetyl-2-(benzyloxy)benzoate

This technical guide provides a comprehensive overview of Methyl 5-acetyl-2-
(benzyloxy)benzoate, a key intermediate in organic and pharmaceutical synthesis. It is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its molecular structure, chemical properties, and synthesis protocols.

Molecular Structure and Formula

Methyl 5-acetyl-2-(benzyloxy)benzoate is an organic compound distinguished by a methyl
ester, an acetyl group, and a benzyloxy substituent attached to a benzoate core.[1] This
combination of functional groups contributes to its specific reactivity and utility in multi-step
synthetic processes.[2]

Molecular Formula: C17H1604[1][3][4]
Chemical Structure:
e SMILES:O=C(OC)clcc(ccclOCclcccecl)C(=0)C[1]

e INChl Key:CCBVZNHYLQHOLD-UHFFFAOYSA-N[1]

Physicochemical and Identification Properties
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A summary of the key quantitative data for Methyl 5-acetyl-2-(benzyloxy)benzoate is
presented in the table below for easy reference and comparison.

Property Value Reference
CAS Number 27475-09-8 [1][3][5]
Molecular Weight 284.31 g/mol [3B1141[5]

White to off-white solid or
Appearance ] o [1]
viscous liquid

Melting Point 69-72°C [2]

Density 1.167 + 0.06 g/cm? (at 20°C) 2]

- Almost insoluble in water
Solubility . [2]
(0.063 g/L at 25°C)

MDL Number MFCD00075778 [2][5]

Applications in Synthesis

Methyl 5-acetyl-2-(benzyloxy)benzoate is a versatile intermediate in organic synthesis,
particularly valued in the pharmaceutical industry.[1][2] Its primary application is as a precursor
in the synthesis of more complex molecules, such as Salmeterol, a long-acting 32 adrenergic
receptor agonist.[6][7][8] The benzyloxy group serves as a stable protecting group for the
phenolic hydroxyl, while the acetyl and methyl ester moieties provide sites for further chemical
modification.[2]

Experimental Protocols

The following section details a key experimental protocol involving Methyl 5-acetyl-2-
(benzyloxy)benzoate: its synthesis via benzylation.

Synthesis of Methyl 5-acetyl-2-(benzyloxy)benzoate

This process involves the benzylation of Methyl 5-acetyl-2-hydroxybenzoate.

Materials:
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Methyl 5-acetyl-2-hydroxybenzoate (Starting material)

Benzyl chloride (Benzylation agent)

Potassium carbonate (Base)

Tetrabutylammonium bromide (Phase-transfer catalyst)

Dimethylformamide (DMF) or Acetone (Polar aprotic solvent)
Procedure:

o Methyl 5-acetyl-2-hydroxybenzoate is dissolved in a suitable polar aprotic solvent such as
DMF or acetone.

e Benzyl chloride (1.2-1.5 equivalents), potassium carbonate (2.0-3.0 equivalents), and a
phase-transfer catalyst like tetrabutylammonium bromide (0.1-0.3 equivalents) are added to
the solution.[9]

e The reaction mixture is heated to 60—70°C and stirred for 812 hours.[9]

» Upon completion, the product, Methyl 5-acetyl-2-(benzyloxy)benzoate, is isolated and
purified using standard laboratory techniques.

Reaction Pathway Visualization

The following diagram illustrates the synthetic pathway from the precursor to Methyl 5-acetyl-
2-(benzyloxy)benzoate and its subsequent conversion, which is a critical step in the synthesis
of Salmeterol intermediates.
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Click to download full resolution via product page

Caption: Synthetic pathway of Methyl 5-acetyl-2-(benzyloxy)benzoate and its subsequent
bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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